Cas no 2679828-80-7 (rac-(3aR,7aR)-2-[(prop-2-en-1-yloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid)

• Product Name: rac-(3aR,7aR)-2-[(prop-2-en-1-yloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid
• CAS No: 2679828-80-7
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 6527175
• PubChem ID: 165918305
• Update Time: 2025-07-25

rac-(3aR,7aR)-2-[(prop-2-en-1-yloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279432
• 2679828-80-7
• rac-(3aR,7aR)-2-[(prop-2-en-1-yloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid

• Inchi： 1S/C13H19NO4/c1-2-7-18-12(17)14-8-10-5-3-4-6-13(10,9-14)11(15)16/h2,10H,1,3-9H2,(H,15,16)/t10-,13-/m1/s1
• InChI Key： RUBAYPOQZXWJEG-ZWNOBZJWSA-N
• SMILES： OC([C@]12CN(C(=O)OCC=C)C[C@H]1CCCC2)=O

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3aR,7aR)-2-[(prop-2-en-1-yloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid

Comprehensive Overview of rac-(3aR,7aR)-2-[(prop-2-en-1-yloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid (CAS No. 2679828-80-7)

The compound rac-(3aR,7aR)-2-[(prop-2-en-1-yloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid (CAS No. 2679828-80-7) is a structurally complex and highly specialized molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique octahydro-1H-isoindole core, combined with a prop-2-en-1-yloxy carbonyl moiety, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel small-molecule therapeutics targeting neurological and inflammatory disorders.

One of the key features of this compound is its stereochemistry, as indicated by the (3aR,7aR) configuration. This chiral specificity is crucial for its interactions with biological targets, such as enzymes or receptors, which often exhibit stereoselective binding. The presence of the carboxylic acid functional group further enhances its versatility, allowing for easy derivatization into esters, amides, or other derivatives. Such modifications are frequently explored in structure-activity relationship (SAR) studies to optimize pharmacological properties.

In recent years, the demand for highly functionalized heterocyclic compounds like rac-(3aR,7aR)-2-[(prop-2-en-1-yloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid has surged due to their role in addressing unmet medical needs. For instance, the rise of neurodegenerative diseases such as Alzheimer's and Parkinson's has spurred interest in molecules that can modulate key pathways like neuroinflammation or oxidative stress. This compound's scaffold is being investigated for its potential to cross the blood-brain barrier (BBB), a critical factor in CNS drug development.

From a synthetic perspective, the preparation of this compound involves advanced organic synthesis techniques, including asymmetric catalysis and protecting group strategies. The prop-2-en-1-yloxy carbonyl group, for example, serves as a protective moiety that can be selectively removed under mild conditions, enabling further functionalization. Such synthetic flexibility is highly valued in combinatorial chemistry and high-throughput screening campaigns, where rapid access to diverse molecular libraries is essential.

The compound's CAS No. 2679828-80-7 is frequently searched in academic and industrial databases, reflecting its growing relevance. Researchers often query its physical-chemical properties, such as solubility, melting point, and stability, to assess its suitability for specific applications. Additionally, its safety profile and toxicological data are of interest to ensure compliance with regulatory standards in drug development.

Another area of exploration is the compound's potential in peptide mimetics and protease inhibitors. The octahydro-1H-isoindole scaffold mimics certain secondary structures found in peptides, making it a promising candidate for disrupting protein-protein interactions. This aligns with the broader trend in targeted therapy, where small molecules are designed to interfere with specific disease mechanisms at the molecular level.

In conclusion, rac-(3aR,7aR)-2-[(prop-2-en-1-yloxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable tool in modern drug discovery. As research continues to uncover its full potential, this compound is likely to remain a focal point in the quest for innovative treatments for complex diseases.